Cas no 1342218-19-2 (2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide)

• Product Name: 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide
• CAS No: 1342218-19-2
• MF: C₇H₁₃N₃O₃S₂
• MW: 251.326418638229
• CID: 5207983
• Update Time: 2025-05-19

2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide
• 2-Amino-4-methyl-thiazole-5-sulfonic acid (2-methoxy-ethyl)-amide
• 5-Thiazolesulfonamide, 2-amino-N-(2-methoxyethyl)-4-methyl-

• Inchi： 1S/C7H13N3O3S2/c1-5-6(14-7(8)10-5)15(11,12)9-3-4-13-2/h9H,3-4H2,1-2H3,(H2,8,10)
• InChI Key： LSTMSEBJGXWNMV-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C(N)S1)(NCCOC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 0.2
• Topological Polar Surface Area: 131

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide

2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide (CAS No. 1342218-19-2): An Overview

2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide (CAS No. 1342218-19-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide makes it a promising candidate for various therapeutic applications.

The chemical structure of 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide consists of a thiazole ring substituted with an amino group, a methoxyethyl amide, and a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiazole ring is a common motif in many biologically active compounds, contributing to its stability and reactivity. The amino group and the methoxyethyl amide provide additional sites for hydrogen bonding and hydrophobic interactions, which are crucial for binding to biological targets.

Recent studies have highlighted the potential of 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound effectively inhibits the growth of drug-resistant strains, making it a valuable candidate for the development of new antibiotics.

In addition to its antimicrobial properties, 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide has shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The researchers observed significant inhibition of tumor growth in both in vitro and in vivo models, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its therapeutic efficacy. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In terms of synthetic routes, several methods have been developed to produce 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide. One common approach involves the reaction of 4-methylthiazole-5-sulfonyl chloride with 2-aminoethanol followed by methylation to introduce the methoxy group. This multi-step synthesis allows for high yields and purity, making it suitable for large-scale production.

The potential applications of 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide extend beyond its direct therapeutic uses. The compound can also serve as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel prodrugs that improve drug delivery and reduce side effects.

In conclusion, 2-Amino-N-(2-methoxyethyl)-4-methylthiazole-5-sulfonamide (CAS No. 1342218-19-2) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in modern drug discovery.